2-chloro-N-[(4,6-dimethylpyrimidin-2-yl)carbamothioyl]-5-iodobenzamide
2-chloro-N-[(4,6-dimethylpyrimidin-2-yl)carbamothioyl]-5-iodobenzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0988685
InChI:
InChI=1S/C14H12ClIN4OS/c1-7-5-8(2)18-13(17-7)20-14(22)19-12(21)10-6-9(16)3-4-11(10)15/h3-6H,1-2H3,(H2,17,18,19,20,21,22)
SMILES:
CC1=CC(=NC(=N1)NC(=S)NC(=O)C2=C(C=CC(=C2)I)Cl)C
Molecular Formula:
C14H12ClIN4OS
Molecular Weight:
446.7 g/mol
2-chloro-N-[(4,6-dimethylpyrimidin-2-yl)carbamothioyl]-5-iodobenzamide
CAS No.:
Cat. No.: VC0988685
Molecular Formula: C14H12ClIN4OS
Molecular Weight: 446.7 g/mol
* For research use only. Not for human or veterinary use.
![2-chloro-N-[(4,6-dimethylpyrimidin-2-yl)carbamothioyl]-5-iodobenzamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C14H12ClIN4OS |
|---|---|
| Molecular Weight | 446.7 g/mol |
| IUPAC Name | 2-chloro-N-[(4,6-dimethylpyrimidin-2-yl)carbamothioyl]-5-iodobenzamide |
| Standard InChI | InChI=1S/C14H12ClIN4OS/c1-7-5-8(2)18-13(17-7)20-14(22)19-12(21)10-6-9(16)3-4-11(10)15/h3-6H,1-2H3,(H2,17,18,19,20,21,22) |
| Standard InChI Key | KAWPHISHSOZZFT-UHFFFAOYSA-N |
| SMILES | CC1=CC(=NC(=N1)NC(=S)NC(=O)C2=C(C=CC(=C2)I)Cl)C |
| Canonical SMILES | CC1=CC(=NC(=N1)NC(=S)NC(=O)C2=C(C=CC(=C2)I)Cl)C |
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